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Abstract

Dicreatine citrate, a popular dietary supplement, is a salt formed from creatine and citric acid.
In aqueous environments, it readily dissociates into its constituent components: two molecules
of creatine and one molecule of citric acid. This complete dissociation is a critical factor
influencing its physicochemical properties, bioavailability, and ultimately its physiological
effects. This technical guide provides an in-depth analysis of the dissociation process,
summarizing key quantitative data, detailing relevant experimental protocols for its
characterization, and illustrating the underlying chemical transformations.

Chemical and Physical Properties of Dicreatine
Citrate

Dicreatine citrate is a molecular complex composed of two creatine cations and one citrate
dianion.[1] Its formation involves an acid-base reaction between the basic guanidinium group of
creatine and the carboxylic acid groups of citric acid. The resulting salt exhibits different
physical properties compared to its individual components, notably in terms of solubility and
dissolution rate.

Table 1: Physicochemical Properties of Dicreatine Citrate and its Components
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Property Dicreatine Citrate Creatine Citric Acid
Molecular Formula C14H26N6011[2] CaH9N302 CeHsO7
Molecular Weight 454.39 g/mol [2] 131.13 g/mol 192.12 g/mol
White crystalline White crystalline White crystalline
Appearance
powder powder powder
o Higher than )
Solubility in Water Sparingly soluble Very soluble

creatine[3]

Intrinsic Dissolution

7.61 mg-cm~2min~1[3]
Rate

6.92 mg-cm=2min~13] -

The Dissociation Process in Aqueous Solution

Upon dissolution in water, dicreatine citrate undergoes complete and rapid dissociation into its
constituent ions: creatine and citrate. This process is a fundamental characteristic of salts in
polar solvents.
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Caption: Dissolution and subsequent dissociation of dicreatine citrate in an agueous
environment.

The dissociation can be represented by the following equilibrium reaction:
Dicreatine Citrate (s) = 2 Creatine™* (aq) + Citrate?~ (aq)

While the equilibrium lies heavily towards the dissociated state in dilute solutions, the concept
of a formal dissociation constant (Kd) or pKa for the salt itself is not typically applied in the
same manner as for a weak acid or base. Instead, the behavior of the solution is governed by
the individual properties of creatine and citric acid.
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Factors Influencing the Stability of Dissociated
Creatine

Following dissociation, the stability of the liberated creatine becomes a crucial factor, as it can
degrade into the biologically inactive creatinine. This conversion is influenced by several
factors, primarily pH and temperature.

Effect of pH

The conversion of creatine to creatinine is an intramolecular cyclization reaction that is
significantly influenced by the pH of the solution. Acidic conditions generally accelerate this
degradation. The presence of citric acid, a weak acid, will lower the pH of the solution, thereby
creating an environment that can favor the conversion of creatine to creatinine over time.

Effect of Temperature

Higher temperatures increase the rate of chemical reactions, including the degradation of
creatine to creatinine. Therefore, aqueous solutions of dicreatine citrate are more stable at
lower temperatures.

The interplay of these factors is critical in the formulation and storage of products containing
dicreatine citrate.
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Caption: Logical workflow of dicreatine citrate dissociation and subsequent creatine
degradation.

Experimental Protocols for Characterization

A comprehensive understanding of the dissociation and subsequent behavior of dicreatine
citrate requires robust analytical methodologies.

Quantification of Creatine and Citric Acid by High-
Performance Liquid Chromatography (HPLC)

An HPLC method can be employed for the simultaneous quantification of creatine and citric
acid in a solution of dissolved dicreatine citrate.

Table 2: Example HPLC Method Parameters
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Parameter Value
C18 reverse-phase column (e.g., 250 mm x 4.6
Column
mm, 5 um)
Isocratic or gradient elution with an aqueous
buffer (e.g., phosphate buffer) and an organic
Mobile Phase modifier (e.g., acetonitrile or methanol). The pH
should be controlled to ensure good peak shape
and retention.
Flow Rate 1.0 mL/min
UV detection at a wavelength suitable for both
) creatine (around 210 nm) and citric acid (around
Detection

210 nm), or a diode array detector to monitor

multiple wavelengths.

Injection Volume

20 L

Temperature

Ambient or controlled (e.g., 25 °C)

Experimental Workflow:
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Caption: Experimental workflow for HPLC analysis of dicreatine citrate dissociation.

Determination of the Dissociation Equilibrium
(Indirectly)

While a direct pKa for the salt is not conventional, the extent of dissociation can be inferred by
monitoring the concentrations of the free ions.

Potentiometric titration can be used to determine the pKa values of the individual components,
creatine and citric acid, in the solution. By titrating a solution of dissolved dicreatine citrate
with a strong acid and a strong base, the titration curve will exhibit inflection points
corresponding to the protonation/deprotonation of the citrate and creatine molecules. This data
can be used to model the species distribution at different pH values.

ITC can measure the heat changes associated with the binding or dissociation of molecules.
While typically used for determining binding affinities, a reverse experiment could be designed
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to measure the heat of dilution of a concentrated dicreatine citrate solution, which would be
related to the energetics of dissociation and ion solvation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectroscopy can be used to study the chemical environment of the protons in
creatine and citric acid. In a solution of dicreatine citrate, the chemical shifts of the protons on
both molecules can be observed. Changes in these chemical shifts upon dilution or changes in
pH can provide insights into the dissociation process and any potential interactions between
the dissociated ions in solution.

Conclusion

Dicreatine citrate fully dissociates into creatine and citric acid upon dissolution in aqueous
media. The physicochemical properties of the resulting solution are dictated by the individual
characteristics of its components. The stability of the liberated creatine is a key consideration,
with pH and temperature being critical factors that influence its degradation to creatinine. A
combination of analytical techniques, including HPLC, potentiometric titration, and NMR
spectroscopy, can be utilized to thoroughly characterize the dissociation process and the
subsequent behavior of creatine and citric acid in solution. This understanding is paramount for
the development of stable and effective formulations for research, scientific, and
pharmaceutical applications.
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 To cite this document: BenchChem. [Dissociation of Dicreatine Citrate into Creatine and
Citric Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180860#dissociation-of-dicreatine-citrate-into-
creatine-and-citric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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